Cas no 1220035-12-0 (N-(3-Methoxypropyl)-2-(methylamino)acetamide hydrochloride)
N-(3-Methoxypropyl)-2-(methylamino)acetamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-(3-Methoxypropyl)-2-(methylamino)acetamide hydrochloride
- N-(3-Methoxypropyl)-2-(methylamino)acetamidehydrochloride
-
- Inchi: 1S/C7H16N2O2.ClH/c1-8-6-7(10)9-4-3-5-11-2;/h8H,3-6H2,1-2H3,(H,9,10);1H
- InChI Key: GBZBAMZJXABBBX-UHFFFAOYSA-N
- SMILES: Cl.O(C)CCCNC(CNC)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 107
- Topological Polar Surface Area: 50.4
N-(3-Methoxypropyl)-2-(methylamino)acetamide hydrochloride Security Information
- Storage Condition:Sealed in dry,Room Temperature
N-(3-Methoxypropyl)-2-(methylamino)acetamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A455861-1g |
N-(3-Methoxypropyl)-2-(methylamino)acetamide hydrochloride |
1220035-12-0 | 95+% | 1g |
$168.0 | 2024-04-25 | |
| Ambeed | A455861-5g |
N-(3-Methoxypropyl)-2-(methylamino)acetamide hydrochloride |
1220035-12-0 | 95+% | 5g |
$504.0 | 2024-04-25 |
N-(3-Methoxypropyl)-2-(methylamino)acetamide hydrochloride Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on N-(3-Methoxypropyl)-2-(methylamino)acetamide hydrochloride
N-(3-Methoxypropyl)-2-(methylamino)acetamide Hydrochloride: A Comprehensive Overview
N-(3-Methoxypropyl)-2-(methylamino)acetamide hydrochloride, identified by the CAS number 1220035-12-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and chemical synthesis. The molecule consists of a hydrochloride salt of an acetamide derivative, incorporating both methoxy and methylamino functionalities, which contribute to its diverse chemical properties.
The structure of N-(3-Methoxypropyl)-2-(methylamino)acetamide hydrochloride is characterized by a central acetamide group, with a methoxypropyl chain attached to the nitrogen atom and a methylamino group at the 2-position of the acetic acid moiety. This arrangement imparts the compound with both hydrophilic and lipophilic properties, making it suitable for various biochemical interactions. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules, particularly in the development of peptide analogs and enzyme inhibitors.
From a synthetic perspective, the preparation of N-(3-Methoxypropyl)-2-(methylamino)acetamide hydrochloride involves multi-step reactions, often utilizing nucleophilic substitutions or amide bond formations. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield, reflecting current trends in green chemistry practices. Researchers have also explored the stereochemical outcomes of these reactions, emphasizing the importance of controlling reaction conditions to achieve desired enantiomeric excess.
In terms of biological activity, this compound has shown promise in preclinical studies as a modulator of key cellular pathways. For instance, recent findings suggest that it may act as an antagonist for certain G-protein coupled receptors (GPCRs), potentially offering therapeutic benefits in conditions such as inflammation and neurodegenerative diseases. Additionally, its ability to penetrate cellular membranes efficiently makes it a candidate for drug delivery systems targeting intracellular pathogens.
The pharmacokinetic profile of N-(3-Methoxypropyl)-2-(methylamino)acetamide hydrochloride has been evaluated in animal models, revealing moderate absorption rates and favorable bioavailability. These characteristics are advantageous for oral administration routes, which are often preferred in clinical settings due to patient compliance considerations. Ongoing research is focused on optimizing its pharmacokinetic properties further through structural modifications aimed at improving half-life and reducing toxicity.
From an environmental standpoint, the compound's biodegradability and ecotoxicological impact have been assessed under simulated environmental conditions. Results indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This aligns with global efforts to develop sustainable chemical compounds that minimize ecological footprint.
In conclusion, N-(3-Methoxypropyl)-2-(methylamino)acetamide hydrochloride (CAS No: 1220035-12-0) represents a versatile compound with significant potential across multiple domains of chemical research and pharmaceutical development. Its unique structure, coupled with promising biological activity profiles, positions it as a valuable tool in advancing therapeutic interventions while adhering to principles of sustainability and eco-friendliness.
1220035-12-0 (N-(3-Methoxypropyl)-2-(methylamino)acetamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)